Cas no 131243-16-8 (4H-1,3-Benzodioxin-7-carboxylicacid, 2-cyclohexyl-)

• Product Name: 4H-1,3-Benzodioxin-7-carboxylicacid, 2-cyclohexyl-
• CAS No: 131243-16-8
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 102381
• PubChem ID: 45117127
• Update Time: 2025-04-18

4H-1,3-Benzodioxin-7-carboxylicacid, 2-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzodioxin-7-carboxylicacid, 2-cyclohexyl-
• 2-cyclohexyl-4H-1,3-benzodioxine-7-carboxylic acid
• 4H-1,3-Benzodioxin-7-carboxylicacid,2-cyclohexyl-(9CI)
• DTXSID30668556
• 2-Cyclohexyl-2H,4H-1,3-benzodioxine-7-carboxylic acid
• 131243-16-8

• Inchi： 1S/C15H18O4/c16-14(17)11-6-7-12-9-18-15(19-13(12)8-11)10-4-2-1-3-5-10/h6-8,10,15H,1-5,9H2,(H,16,17)
• InChI Key： JSYZWQYGDZYXGU-UHFFFAOYSA-N
• SMILES： O1CC2C=CC(C(=O)O)=CC=2OC1C1CCCCC1

Computed Properties

• Exact Mass: 262.12054
• Monoisotopic Mass: 262.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76